2,3-Dimethyl-1-(2,2,2-trichloroethoxysulfuryl)imidazolium triflate

• IUPAC Name: 2,2,2-trichloroethyl 2,3-dimethylimidazol-3-ium-1-sulfonate;trifluoromethanesulfonate
• InChI: InChI=1S/C7H10Cl3N2O3S.CHF3O3S/c1-6-11(2)3-4-12(6)16(13,14)15-5-7(8,9)10;2-1(3,4)8(5,6)7/h3-4H,5H2,1-2H3;(H,5,6,7)/q+1;/p-1
• InChI Key: AZVBDWITZWWGFG-UHFFFAOYSA-M
• Canonical SMILES: CC1=[N+](C=CN1S(=O)(=O)OCC(Cl)(Cl)Cl)C.C(F)(F)(F)S(=O)(=O)[O-]
• Molecular Formula: C8H10Cl3F3N2O6S2
• Molecular Weight: 457.7 g/mol
• CAS No.: 1185733-70-3

Description

2,3-Dimethyl-1-(2,2,2-trichloroethoxysulfuryl)imidazolium triflate, also known as this compound, is a useful research compound. Its molecular formula is C8H10Cl3F3N2O6S2 and its molecular weight is 457.641. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

Imidazolium-based compounds, like the one mentioned, often play a crucial role in organic synthesis. For instance, sulfamoyl azides generated from secondary amines using an imidazolium triflate-based sulfonyl azide transfer agent can react with alkynes to form sulfamoyl-1,2,3-triazoles, which are useful intermediates in organic synthesis (Culhane & Fokin, 2011). Similarly, imidazolium carbaldehydes have been synthesized for incorporating the imidazolium group into molecular architectures, demonstrating the versatility of such compounds in synthetic chemistry (Berezin & Achilefu, 2007).

Material Science and Nanotechnology

In material science, imidazolium salts have been utilized to create novel materials with specific properties. For example, poly(ionic liquids) derived from imidazolium salts have been studied for their thermal characteristics, which are crucial for applications in high-performance polymers and nanocomposites (Yang et al., 2022). These materials' anomalous thermal behavior provides insights into the molecular interactions and structural characteristics of poly(ionic liquids), which can be pivotal in developing new materials.

Electrochemistry and Energy Storage

Imidazolium-based ionic liquids are also prominent in electrochemistry, where they serve as electrolytes in energy storage devices. Their specific ionic conductivity, electrochemical stability, and dynamic viscosity are essential parameters for applications in electrochemical capacitors and batteries (McEwen et al., 1999). The study of these properties helps in designing more efficient and stable ionic liquids for various electrochemical applications.